Cas no 2172310-70-0 (2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid)

2-Cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid is a specialized fluorinated amino acid derivative designed for peptide synthesis and medicinal chemistry applications. Its key structural features include a cyclopropyl group for conformational rigidity and an Fmoc-protected amine, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The oxolane (tetrahydrofuran) ring enhances solubility and introduces steric constraints, while the carboxylic acid moiety allows for further functionalization. This compound is particularly valuable in the synthesis of constrained peptides and peptidomimetics, where its unique backbone geometry can improve target binding and metabolic stability. Its high purity and well-defined reactivity make it a reliable intermediate for advanced research in drug discovery and biochemical studies.
2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid structure
2172310-70-0 structure
Product Name:2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
CAS No:2172310-70-0
MF:C26H28N2O6
MW:464.510327339172
CID:6226646
PubChem ID:165805393
Update Time:2025-10-24

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
    • EN300-1493808
    • 2172310-70-0
    • 2-cyclopropyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid
    • Inchi: 1S/C26H28N2O6/c1-26(24(30)31,15-10-11-15)28-23(29)21-12-33-14-22(21)27-25(32)34-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-22H,10-14H2,1H3,(H,27,32)(H,28,29)(H,30,31)
    • InChI Key: RCLGPRVXXBBTPU-UHFFFAOYSA-N
    • SMILES: O1CC(C(C1)C(NC(C(=O)O)(C)C1CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 464.19473662g/mol
  • Monoisotopic Mass: 464.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 778
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 114Ų

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-1493808-50mg
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Enamine
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2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Related Literature

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